N-benzyl-3-(4-methylphenyl)-1-adamantanecarboxamide

• IUPAC Name: N-benzyl-3-(4-methylphenyl)adamantane-1-carboxamide
• InChI: InChI=1S/C25H29NO/c1-18-7-9-22(10-8-18)24-12-20-11-21(13-24)15-25(14-20,17-24)23(27)26-16-19-5-3-2-4-6-19/h2-10,20-21H,11-17H2,1H3,(H,26,27)
• InChI Key: UITFDYMBADDVIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C23CC4CC(C2)CC(C4)(C3)C(=O)NCC5=CC=CC=C5
• Molecular Formula: C25H29NO
• Molecular Weight: 359.5 g/mol

Description

N-benzyl-3-(4-methylphenyl)-1-adamantanecarboxamide, also known as BTCP, is a synthetic compound that belongs to the class of psychoactive substances. It was first synthesized in the late 1970s and has been studied extensively for its potential use as a therapeutic agent.

Mechanism of Action

The mechanism of action of N-benzyl-3-(4-methylphenyl)-1-adamantanecarboxamide is not fully understood, but it is believed to act as a dopamine reuptake inhibitor and a norepinephrine reuptake inhibitor. This leads to an increase in the levels of these neurotransmitters in the brain, which can result in mood elevation and pain relief.
Biochemical and Physiological Effects:
N-benzyl-3-(4-methylphenyl)-1-adamantanecarboxamide has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of dopamine and norepinephrine in the brain, which can result in mood elevation and pain relief. It has also been shown to have anti-inflammatory properties and to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-3-(4-methylphenyl)-1-adamantanecarboxamide in lab experiments is that it is a synthetic compound and can be easily synthesized in large quantities. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-benzyl-3-(4-methylphenyl)-1-adamantanecarboxamide. One direction is to further investigate its potential use as a therapeutic agent in the treatment of neurological disorders and chronic pain. Another direction is to better understand its mechanism of action and to develop more effective and targeted treatments based on this understanding. Additionally, there is a need for more studies on the safety and toxicity of N-benzyl-3-(4-methylphenyl)-1-adamantanecarboxamide to determine its potential for use in clinical settings.
In conclusion, N-benzyl-3-(4-methylphenyl)-1-adamantanecarboxamide, or N-benzyl-3-(4-methylphenyl)-1-adamantanecarboxamide, is a synthetic compound that has been studied extensively for its potential use as a therapeutic agent. Its mechanism of action is not fully understood, but it is believed to act as a dopamine and norepinephrine reuptake inhibitor. N-benzyl-3-(4-methylphenyl)-1-adamantanecarboxamide has a number of biochemical and physiological effects, including mood elevation and pain relief. While there are advantages to using N-benzyl-3-(4-methylphenyl)-1-adamantanecarboxamide in lab experiments, there are also limitations, and more research is needed to fully understand its potential for use in clinical settings.

Synthesis Methods

The synthesis of N-benzyl-3-(4-methylphenyl)-1-adamantanecarboxamide involves the reaction of 1-adamantanecarboxylic acid with benzylamine, followed by the reaction of the resulting benzyladamantane carboxamide with 4-methylbenzoyl chloride. The final product is obtained through recrystallization and purification using various techniques such as column chromatography and HPLC.

Scientific Research Applications

N-benzyl-3-(4-methylphenyl)-1-adamantanecarboxamide has been studied for its potential use as a therapeutic agent in the treatment of various neurological disorders such as depression, anxiety, and Parkinson's disease. It has also been investigated for its potential use as an analgesic and as a substitute for opioids in the treatment of chronic pain.